Cas no 1250874-95-3 (4-(3-amino-1H-1,2,4-triazol-1-yl)butan-1-ol)

• Product Name: 4-(3-amino-1H-1,2,4-triazol-1-yl)butan-1-ol
• CAS No: 1250874-95-3
• MF: C₆H₁₂N₄O
• MW: 156.185680389404
• CID: 5296546
• Update Time: 2025-05-19

4-(3-amino-1H-1,2,4-triazol-1-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-1H-1,2,4-triazol-1-yl)butan-1-ol
• 1H-1,2,4-Triazole-1-butanol, 3-amino-

• Inchi： 1S/C6H12N4O/c7-6-8-5-10(9-6)3-1-2-4-11/h5,11H,1-4H2,(H2,7,9)
• InChI Key： GYVBWMSWJRQYCQ-UHFFFAOYSA-N
• SMILES： OCCCCN1C=NC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 111
• XLogP3: -0.4
• Topological Polar Surface Area: 77

Additional information on 4-(3-amino-1H-1,2,4-triazol-1-yl)butan-1-ol

Introduction to 4-(3-amino-1H-1,2,4-triazol-1-yl)butan-1-ol (CAS No. 1250874-95)

4-(3-amino-1H-1,2,4-triazol-1-yl)butan-1-ol is a versatile organic compound with the CAS registry number CAS No. 125087495. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The molecule consists of a butanediol backbone with a substituted triazole ring, making it a valuable intermediate in organic synthesis and drug discovery.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. The presence of the triazole ring in 4-(3-amino... enhances its ability to form hydrogen bonds and participate in π-interactions, which are critical for drug-target binding. This property has led to its exploration as a potential lead compound in the development of novel therapeutics targeting various diseases.

The synthesis of 4-(3-amino... involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to improve yield and purity, ensuring that the compound is readily available for further studies. Its structural flexibility allows for easy modification, enabling the creation of derivatives with enhanced bioactivity.

In terms of applications, CAS No. 125087495 has shown promise in the field of catalysis. The hydroxyl group on the butanediol backbone can act as a coordinating site for metal ions, making it a potential ligand in transition metal-catalyzed reactions. This capability has been explored in recent publications, where it has been used to catalyze key transformations such as alkene hydrofunctionalization and cross-coupling reactions.

Moreover, 4-(3-amino... has been investigated for its role in polymer chemistry. Its ability to form covalent bonds with other monomers makes it a candidate for the development of novel polymeric materials with tailored properties. These materials could find applications in areas such as drug delivery systems and advanced composites.

The safety and toxicity profile of CAS No. 125087495 have also been studied extensively. Preclinical data indicate that it exhibits low toxicity at therapeutic concentrations, which is encouraging for its potential use in pharmaceutical applications. However, further studies are required to fully understand its long-term effects and pharmacokinetics.

In conclusion, 4-(3-amino... is a compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development. As new findings emerge from ongoing studies, this compound is likely to play an increasingly important role in advancing both scientific knowledge and practical applications.